Cas no 134271-45-7 (Benzene, 1-(bromomethyl)-2-chloro-3-methyl-)

Benzene, 1-(bromomethyl)-2-chloro-3-methyl-, is a halogenated aromatic compound with a molecular formula of C8H8BrCl. This derivative of benzene features a bromomethyl group at the 1-position, a chloro substituent at the 2-position, and a methyl group at the 3-position, making it a versatile intermediate in organic synthesis. Its reactive bromomethyl and chloro groups enable selective functionalization, particularly in nucleophilic substitution and cross-coupling reactions. The compound is useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure and stability under controlled conditions ensure consistent performance in synthetic applications. Proper handling is required due to its potential lachrymatory and irritant properties.

Benzene, 1-(bromomethyl)-2-chloro-3-methyl- structure

134271-45-7 structure

Product Name:Benzene, 1-(bromomethyl)-2-chloro-3-methyl-

CAS No:134271-45-7

MF:C₈H₈BrCl

MW:219.506120681763

CID:2133346

PubChem ID:15364466

Update Time:2025-05-27

Benzene, 1-(bromomethyl)-2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-2-chloro-3-methylBenzene
- 2-chloro-3-methylbenzyl bromide
- .1-bromomethyl-2-chloro-3-methyl-benzene
- MCEYVJFKCOFDCS-UHFFFAOYSA-N
- SCHEMBL1150524
- 134271-45-7
- AKOS017565922
- 1-Bromomethyl-2-chloro-3-methyl-benzene
- DA-30700
- G55318
- EN300-1914168
- Benzene, 1-(bromomethyl)-2-chloro-3-methyl-
- 969-783-2
- 2-bromomethyl-1-chloro-6-methylbenzene
- Inchi： 1S/C8H8BrCl/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5H2,1H3
- InChI Key： MCEYVJFKCOFDCS-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C)C=1Cl

Computed Properties

Exact Mass: 217.95000
Monoisotopic Mass: 217.94979g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0.00000
LogP: 3.54330

Benzene, 1-(bromomethyl)-2-chloro-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B185330-10mg	Benzene, 1-(bromomethyl)-2-chloro-3-methyl-	134271-45-7		10mg	$ 50.00	2022-06-07
TRC	B185330-50mg	Benzene, 1-(bromomethyl)-2-chloro-3-methyl-	134271-45-7		50mg	$ 135.00	2022-06-07
TRC	B185330-100mg	Benzene, 1-(bromomethyl)-2-chloro-3-methyl-	134271-45-7		100mg	$ 230.00	2022-06-07
Alichem	A013027548-250mg	2-Chloro-3-methylbenzyl bromide	134271-45-7	97%	250mg	499.20 USD	2021-05-31
Alichem	A013027548-500mg	2-Chloro-3-methylbenzyl bromide	134271-45-7	97%	500mg	823.15 USD	2021-05-31
Alichem	A013027548-1g	2-Chloro-3-methylbenzyl bromide	134271-45-7	97%	1g	1,460.20 USD	2021-05-31
Enamine	EN300-1914168-0.05g	1-(bromomethyl)-2-chloro-3-methylbenzene	134271-45-7	95%	0.05g	$118.0	2023-09-17
Enamine	EN300-1914168-0.1g	1-(bromomethyl)-2-chloro-3-methylbenzene	134271-45-7	95%	0.1g	$176.0	2023-09-17
Enamine	EN300-1914168-0.25g	1-(bromomethyl)-2-chloro-3-methylbenzene	134271-45-7	95%	0.25g	$252.0	2023-09-17
Enamine	EN300-1914168-0.5g	1-(bromomethyl)-2-chloro-3-methylbenzene	134271-45-7	95%	0.5g	$457.0	2023-09-17